Cas no 2476-56-4 (3'-Thymidylic acid,thymidylyl-(3'®5')-)

• Product Name: 3'-Thymidylic acid,thymidylyl-(3'®5')-
• CAS No: 2476-56-4
• MF: C₂₀H₂₈N₄O₁₅P₂
• MW: 626.401647567749
• CID: 261627
• PubChem ID: 164970
• Update Time: 2025-04-19

3'-Thymidylic acid,thymidylyl-(3'®5')- Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)-3-(methylamino)propan-1-one,hydrochloride
• 2476-56-4
• d(Ptpt)
• Thymidylyl-(3'-5')-3'-thymidylic acid
• 3'-Thymidylic acid,thymidylyl-(3'®5')-

• Inchi： 1S/C20H28N4O15P2/c1-9-5-23(19(28)21-17(9)26)15-3-11(13(7-25)36-15)39-41(33,34)35-8-14-12(38-40(30,31)32)4-16(37-14)24-6-10(2)18(27)22-20(24)29/h5-6,11-16,25H,3-4,7-8H2,1-2H3,(H,33,34)(H,21,26,28)(H,22,27,29)(H2,30,31,32)/t11-,12-,13+,14+,15-,16+/m0/s1
• InChI Key： LPGUBBCKPSUVTG-UGYDUONOSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)OP(=O)(O)O)O[C@@H]1[C@@H](CO)O[C@@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 626.102639
• Monoisotopic Mass: 626.102639
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing

Experimental Properties

• Density: 1.75
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.645